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3-Iodopropionic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of 3-Iodopropionic acid. The information is curated for researchers, scientists, and

professionals in drug development who utilize this compound in their work. This document

summarizes key quantitative data in structured tables, outlines experimental protocols for its

synthesis, and presents a visual representation of the synthesis process.

Core Properties of 3-Iodopropionic Acid
3-Iodopropionic acid, also known as β-iodopropionic acid, is an organoiodine compound with

the chemical formula ICH₂CH₂CO₂H. It is a valuable building block in organic synthesis,

primarily due to the presence of a reactive iodine atom and a carboxylic acid functional group.

[1][2] This dual functionality allows for a variety of chemical transformations, making it a

versatile intermediate in the synthesis of more complex molecules.[2]

Physical Properties
3-Iodopropionic acid typically appears as a white to light yellow or light orange crystalline

powder or needles.[3] It is sensitive to light and should be stored accordingly.[3][4] A summary

of its key physical properties is presented in Table 1.
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Table 1: Physical Properties of 3-Iodopropionic Acid

Property Value Source(s)

Molecular Formula C₃H₅IO₂ [3][5]

Molecular Weight 199.98 g/mol [3][6]

Melting Point 80-83 °C [7][8]

Boiling Point 259.7 ± 23.0 °C (Predicted) [7]

Appearance
White to light yellow/orange

powder or crystals
[3]

Solubility

Slightly soluble in cold water;

readily soluble in hot water,

alcohol, and ether.[1] 74.3 g/L

in water at 25 °C.[5][7]

[1][5][7]

Density 1.9815 (estimate) [7][8]

Chemical and Spectroscopic Properties
The chemical reactivity of 3-iodopropionic acid is characterized by its carboxylic acid group

and the carbon-iodine bond. The carboxylic acid moiety can undergo typical reactions such as

esterification and amidation, while the iodine atom serves as an excellent leaving group in

nucleophilic substitution reactions.[1][2] Key chemical and spectroscopic identifiers are listed in

Table 2.

Table 2: Chemical and Spectroscopic Identifiers for 3-Iodopropionic Acid
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Property Value Source(s)

CAS Number 141-76-4 [3][9]

pKa 4.08 (at 25 °C) [7][8]

SMILES String OC(=O)CCI [9]

InChI Key
KMRNTNDWADEIIX-

UHFFFAOYSA-N
[7]

LogP 1.37 (Predicted) [10]

Synthesis of 3-Iodopropionic Acid
Several methods for the synthesis of 3-iodopropionic acid have been reported. One common

laboratory-scale preparation involves the reaction of glyceric acid with phosphorus diiodide.

Another approach utilizes the reaction of β-hydroxypropionic acid with hydriodic acid.[1][11][12]

Experimental Protocol: Synthesis from Glyceric Acid
and Phosphorus Diiodide
This protocol is based on a classical synthetic method.

Materials:

Glyceric acid (52 ml)

Phosphorus diiodide (P₂I₄) (100 g)

Carbon disulphide or petroleum ether

Large round-bottom flask

Heating mantle

Apparatus for cooling (e.g., water bath)

Apparatus for extraction and distillation
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Procedure:

In a large round-bottom flask, add 52 ml of glyceric acid.

In small portions, add 100 g of phosphorus diiodide to the glyceric acid.

Gently heat the mixture. A vigorous reaction will commence. If the reaction becomes too

violent, cool the flask in a water bath.

After the initial reaction subsides, continue to heat the resulting dark brown, syrupy liquid. A

second, less violent reaction will occur, yielding a light yellow liquid that solidifies upon

cooling into a crystalline mass.

Extract the 3-iodopropionic acid from this solid mass using hot carbon disulphide or

petroleum ether.

Distill off the solvent.

Recrystallize the discolored residue from fresh carbon disulphide or petroleum ether to

obtain colorless crystals of 3-iodopropionic acid.

A visual representation of this synthesis workflow is provided below.
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Synthesis of 3-Iodopropionic Acid from Glyceric Acid.
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Reactivity and Safety
3-Iodopropionic acid is a corrosive substance that can cause severe skin burns and eye

damage.[4] It is also suspected of causing genetic defects. It is incompatible with strong

oxidizing agents and strong bases.[4] When handling this compound, appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used.[3][13] Hazardous decomposition products include carbon monoxide, carbon dioxide, and

hydrogen iodide.[3][4]

Applications in Research and Development
The dual functionality of 3-iodopropionic acid makes it a useful starting material for the

synthesis of various other compounds.[2] For instance, it can be a precursor in the synthesis of

3-hydroxypropionic acid (3-HPA) and acrylic acid, which are important platform chemicals.[2]

[12] Its ability to act as an alkylating agent also makes it a candidate for use in the development

of enzyme inhibitors or as a probe in biochemical studies.[1] While direct involvement in

specific, well-defined signaling pathways is not extensively documented in readily available

literature, its reactive nature suggests potential for covalent modification of biological

macromolecules, a strategy often employed in drug development and chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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